cis-alpha,alpha,5-Trimethyl-5-vinyltetrahydrofuran-2-methanol

Specification

• Description: Z-Linalool oxide, also known as cis-linalyl oxide, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Z-Linalool oxide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Z-Linalool oxide has been primarily detected in feces. Within the cell, Z-linalool oxide is primarily located in the cytoplasm. Z-Linalool oxide exists in all eukaryotes, ranging from yeast to humans. Z-Linalool oxide is a sweet, earthy, and floral tasting compound that can be found in a number of food items such as coriander, tarragon, tea, and black elderberry. This makes Z-linalool oxide a potential biomarker for the consumption of these food products.; (2R,5S)-linalyl oxide is a monoterpenoid that is 2-(2-hydroxypropan-2-yl)oxolane carying additional methyl and vinyl substituents both located at position 5 (the 2R,5S-diastereomer). It is a member of oxolanes, a monoterpenoid, a tertiary alcohol and an olefinic compound.
• CAS No.: 5989-33-3
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-[(2R,5S)-5-ethenyl-5-methyloxolan-2-yl]propan-2-ol
• Standard InChI: InChI=1S/C10H18O2/c1-5-10(4)7-6-8(12-10)9(2,3)11/h5,8,11H,1,6-7H2,2-4H3/t8-,10-/m1/s1
• Standard InChI Key: BRHDDEIRQPDPMG-UHFFFAOYSA-N
• Isomeric SMILES: C[C@]1(CC[C@@H](O1)C(C)(C)O)C=C
• SMILES: CC1(CCC(O1)C(C)(C)O)C=C
• Canonical SMILES: CC1(CCC(O1)C(C)(C)O)C=C